1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol

• IUPAC Name: 1-[(3-hydroxy-4-methoxyphenyl)methyl]-4-[(3-phenyl-1,2-oxazol-5-yl)methyl]piperidin-4-ol
• InChI: InChI=1S/C23H26N2O4/c1-28-22-8-7-17(13-21(22)26)16-25-11-9-23(27,10-12-25)15-19-14-20(24-29-19)18-5-3-2-4-6-18/h2-8,13-14,26-27H,9-12,15-16H2,1H3
• InChI Key: RGJZRIHCOJFVER-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCC(CC2)(CC3=CC(=NO3)C4=CC=CC=C4)O)O
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a piperidinol derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The exact mechanism of action of 1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol is not yet fully understood. However, it is believed to interact with various receptors and ion channels in the central nervous system, leading to its anticonvulsant and analgesic effects. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound exhibits a range of biochemical and physiological effects. It has been shown to inhibit voltage-gated sodium channels, leading to its anticonvulsant effects. Additionally, it has been found to activate the opioid receptors, leading to its analgesic effects. Furthermore, it has been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol in lab experiments is its broad range of potential therapeutic applications. Additionally, it exhibits a relatively low toxicity profile, making it a safe candidate for various research studies. However, one of the limitations is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has several potential future directions for research. Some of these include:
1. Further investigation into its mechanism of action to better understand its therapeutic potential.
2. Development of new formulations to improve its solubility and bioavailability.
3. Exploration of its potential use in cancer therapy.
4. Investigation into its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
5. Development of new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol involves several steps that require the use of different reagents and solvents. The most commonly used method involves the reaction of 3-hydroxy-4-methoxybenzaldehyde with 3-phenyl-5-isoxazolemethanol in the presence of a reducing agent such as sodium borohydride. The resulting product is then subjected to a reaction with piperidine and formaldehyde to yield the final compound.

Scientific Research Applications

1-(3-hydroxy-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological and inflammatory disorders. Additionally, it has also been found to exhibit anti-tumor activity, making it a potential candidate for cancer therapy.